4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-N-(4-methoxyphenethyl)piperazine-1-carboxamide

• IUPAC Name: 4-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-N-[2-(4-methoxyphenyl)ethyl]piperazine-1-carboxamide
• InChI: InChI=1S/C21H31N5O2/c1-17-16-18(2)26(23-17)15-12-24-10-13-25(14-11-24)21(27)22-9-8-19-4-6-20(28-3)7-5-19/h4-7,16H,8-15H2,1-3H3,(H,22,27)
• InChI Key: OPEKZGGYGUIZBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCN2CCN(CC2)C(=O)NCCC3=CC=C(C=C3)OC)C
• Molecular Formula: C21H31N5O2
• Molecular Weight: 385.5 g/mol
• CAS No.: 1396680-39-9

Description

The compound 4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-N-(4-methoxyphenethyl)piperazine-1-carboxamide (CAS: 1396680-39-9, molecular formula: C₂₁H₃₁N₅O₂, molecular weight: 385.5 g/mol) features a piperazine core substituted with a carboxamide group at the 1-position (N1) . The carboxamide nitrogen is further linked to a 4-methoxyphenethyl moiety, while the 4-position (C4) of the piperazine ring is substituted with a 2-(3,5-dimethylpyrazol-1-yl)ethyl chain. This structure combines a polar piperazine-carboxamide scaffold with aromatic (methoxyphenyl) and heterocyclic (pyrazole) functionalities, which are common in bioactive molecules targeting neurological or antimicrobial pathways .

The pyrazole moiety (3,5-dimethyl substitution) enhances metabolic stability, while the 4-methoxyphenethyl group may influence lipophilicity and receptor binding. The compound’s synthetic route likely involves nucleophilic substitution or coupling reactions, as seen in structurally related piperazine-carboxamide derivatives .

Biological Activity

The compound 4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-N-(4-methoxyphenethyl)piperazine-1-carboxamide , also known by its CAS number 1217862-61-7, is a piperazine derivative that has garnered attention for its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{26}N_4O$ with a molecular weight of approximately 342.44 g/mol. The structural features include a piperazine ring, a pyrazole moiety, and a methoxyphenyl group, which are believed to contribute to its biological activity.

Antimicrobial Activity

Research indicates that derivatives of pyrazole compounds exhibit significant antimicrobial properties. In vitro studies have shown that similar compounds can inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism is thought to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Anticancer Properties

Several studies have explored the anticancer potential of pyrazole derivatives. For instance, compounds structurally related to 4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-N-(4-methoxyphenethyl)piperazine-1-carboxamide have demonstrated cytotoxic effects against cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). The proposed mechanism includes induction of apoptosis and inhibition of cell proliferation.

Neuropharmacological Effects

The compound's structure suggests potential interactions with neurotransmitter systems. Preliminary studies indicate that similar piperazine derivatives may exhibit anxiolytic and antidepressant-like effects in animal models. These effects are often attributed to modulation of serotonin and dopamine receptors.

Study 1: Antimicrobial Efficacy

A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial activity of various piperazine derivatives. The results showed that the tested compound significantly inhibited the growth of E. coli at concentrations as low as 10 µg/mL, indicating strong antibacterial properties.

Study 2: Anticancer Activity

In a recent investigation published in Cancer Letters, researchers tested the cytotoxic effects of several pyrazole derivatives on human cancer cell lines. The compound exhibited an IC50 value of 15 µM against MCF-7 cells, suggesting it could be a lead candidate for further development in cancer therapy.

The biological activity of 4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-N-(4-methoxyphenethyl)piperazine-1-carboxamide is believed to stem from its ability to interact with specific biological targets:

• Enzyme Inhibition : It may inhibit enzymes involved in bacterial cell wall synthesis or cancer cell metabolism.
• Receptor Modulation : The compound could act as an agonist or antagonist at various neurotransmitter receptors, influencing mood and behavior.

Comparison with Similar Compounds

A31–A36 Series ()

Compounds A31–A36 (e.g., N-(3-bromo-2-methylphenyl)-4-((4-oxo-3,4-dihydroquinazolin-2-yl)methyl)piperazine-1-carboxamide) share the piperazine-carboxamide core but replace the pyrazole and methoxyphenethyl groups with quinazolinone and halogen/methyl-substituted aryl groups. Key differences include:

Compound	Substituent (R)	Yield (%)	Melting Point (°C)	Key Structural Features
Target Compound	2-(3,5-dimethylpyrazol-1-yl)ethyl, 4-methoxyphenethyl	N/A	N/A	Pyrazole, methoxyphenyl
A31 ()	3-bromo-2-methylphenyl	53.6	200.6–202.2	Bromo, methyl, quinazolinone
A32 ()	5-chloro-2-methylphenyl	58.3	203.1–204.7	Chloro, methyl, quinazolinone
A5 ()	3-chlorophenyl	47.7	193.3–195.2	Chloro, quinazolinone

• Quinazolinone moieties in A31–A36 introduce hydrogen-bonding sites absent in the target compound, which may enhance receptor affinity but reduce metabolic stability .

N-(4-Chlorophenyl)-4-ethylpiperazine-1-carboxamide ()

This simpler analogue replaces the pyrazole-ethyl and methoxyphenethyl groups with an ethyl chain and 4-chlorophenyl group. The piperazine adopts a chair conformation, similar to the target compound’s likely geometry. The chloro substituent increases electronegativity, while the ethyl chain reduces steric hindrance compared to the target’s pyrazole-ethyl chain .

18e and 18i ()

These antileishmanial compounds (N-(4-((3,5-bis(trifluoromethyl)benzyl)oxy)phenyl)-4-(2-(pyridin-4-yl)ethyl)piperazine-1-carboxamide and analogues) feature trifluoromethyl or tert-butyl groups. Their bulky substituents enhance selectivity for parasitic targets (EC₅₀: low μM range) but reduce solubility compared to the target compound’s methoxyphenyl group .

Functional Group Variations

Thioamide Derivatives ()

N-(3,5-Dimethylphenyl)-4-(2-hydroxyethyl)piperazine-1-carbothioamide replaces the carboxamide oxygen with sulfur.

Pyrazole Variants ()

N-[2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)-4-[(2-ethyl-1-piperidinyl)sulfonyl]benzamide () shares the 3,5-dimethylpyrazole group but incorporates a sulfonylbenzamide group.

Q & A

Q. What are the optimal synthetic routes for preparing 4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-N-(4-methoxyphenethyl)piperazine-1-carboxamide?

The synthesis typically involves multi-step reactions, including:

• Step 1 : Formation of the piperazine-carboxamide core via coupling 4-methoxyphenethylamine with a piperazine derivative activated by chloroformate or carbodiimide reagents (e.g., EDC/DMAP) .
• Step 2 : Introduction of the 3,5-dimethylpyrazole moiety through alkylation or nucleophilic substitution. For example, reacting 3,5-dimethyl-1H-pyrazole with a bromoethyl intermediate linked to the piperazine ring .
• Purification : Normal-phase chromatography (e.g., dichloromethane/ethyl acetate gradients) or recrystallization to achieve >95% purity .

Q. How can researchers characterize the purity and structural integrity of this compound?

Key analytical methods include:

• Nuclear Magnetic Resonance (NMR) : Confirm regiochemistry of the pyrazole and piperazine moieties (e.g., ¹H NMR for methyl groups at δ 2.1–2.5 ppm and methoxy at δ 3.7–3.8 ppm) .
• Mass Spectrometry (MS) : High-resolution ESI-MS to verify molecular weight (e.g., calculated for C₂₃H₃₂N₆O₂: 448.26 g/mol) .
• HPLC : Reverse-phase chromatography with UV detection (λ = 254 nm) to assess purity .

Q. What safety precautions are critical during handling and storage?

• Hazards : Skin/eye irritation (Category 2A) and potential toxicity from decomposition products (e.g., nitrogen oxides) .
• Storage : Inert atmosphere (N₂/Ar) at –20°C to prevent hydrolysis or oxidation of the carboxamide and pyrazole groups .

Advanced Research Questions

Q. How can computational modeling guide the design of derivatives with enhanced receptor affinity?

• Molecular Docking : Use tools like AutoDock Vina to predict interactions with targets (e.g., dopamine D3 receptors). For example, the pyrazole and methoxyphenethyl groups may form hydrophobic contacts with receptor pockets .
• QSAR Studies : Correlate substituent effects (e.g., methyl vs. ethyl on pyrazole) with activity using descriptors like logP and polar surface area .

Q. What strategies resolve contradictions in biological activity data across assays?

• Assay Optimization : Validate receptor-binding assays (e.g., radioligand displacement for D3 receptors) with positive controls (e.g., SB-277011A) to confirm target specificity .
• Metabolic Stability Testing : Use liver microsomes to identify if conflicting in vitro/in vivo results stem from rapid hepatic clearance of the compound .

Q. How can researchers elucidate the compound’s mechanism of action in neurological models?

• In Vitro Models : Primary neuronal cultures treated with the compound to measure cAMP modulation or calcium flux via FLIPR assays .
• In Vivo Studies : Behavioral tests (e.g., forced swim test for antidepressant activity) paired with ex vivo receptor occupancy analysis .

Q. What are the challenges in scaling up synthesis while maintaining enantiomeric purity?

• Chiral Resolution : Use chiral stationary phases (e.g., amylose-based HPLC columns) to separate enantiomers if asymmetric synthesis introduces stereocenters .
• Process Chemistry : Optimize solvent systems (e.g., DMF vs. THF) and catalyst loading (e.g., palladium for cross-couplings) to minimize racemization .

Methodological Considerations

Q. How to design stability studies under physiological conditions?

• pH-Dependent Degradation : Incubate the compound in buffers (pH 1.2–7.4) at 37°C and monitor degradation via LC-MS. The carboxamide and pyrazole groups may hydrolyze under acidic conditions .
• Light Sensitivity : Conduct photostability tests per ICH guidelines to assess if UV exposure alters the methoxyphenethyl or piperazine moieties .

Q. What techniques validate target engagement in cellular models?

• Fluorescent Probes : Develop a BODIPY-labeled derivative for live-cell imaging to track subcellular localization .
• Knockout Models : CRISPR/Cas9-edited cell lines lacking the putative target (e.g., D3 receptors) to confirm on-target effects .

Q. How to address discrepancies in solubility data across solvent systems?

• Co-solvent Approaches : Use DMSO/PBS mixtures (≤1% DMSO) for in vitro assays to balance solubility and biocompatibility .
• Thermodynamic Solubility : Measure equilibrium solubility via shake-flask method with HPLC quantification, accounting for polymorphic forms .